![molecular formula C10H14ClN3O B3024071 4-[(6-Chloropyrimidin-4-yl)amino]cyclohexan-1-ol CAS No. 1249204-94-1](/img/structure/B3024071.png)
4-[(6-Chloropyrimidin-4-yl)amino]cyclohexan-1-ol
Overview
Description
Molecular Structure Analysis
The molecular structure of “4-[(6-Chloropyrimidin-4-yl)amino]cyclohexan-1-ol” consists of a cyclohexanol group attached to a 6-chloropyrimidin-4-yl group via an amino linkage. The exact 3D structure is not provided in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of “4-[(6-Chloropyrimidin-4-yl)amino]cyclohexan-1-ol” are not fully detailed in the search results. It is known that the compound has a molecular weight of 227.69 g/mol.Scientific Research Applications
- Researchers explore the use of 4-[(6-Chloropyrimidin-4-yl)amino]cyclohexan-1-ol as a lead compound for developing novel anticancer agents. Its structural modifications may enhance selectivity and efficacy against specific cancer types .
Anticancer Agents
Chemical Biology and Drug Design
Future Directions
Future research could potentially explore the antiviral and psychotherapeutic activities of N-heteroaryl substituted adamantane-containing amines, including "4-[(6-Chloropyrimidin-4-yl)amino]cyclohexan-1-ol" . Further studies could also investigate the synthesis, chemical reactions, and physical and chemical properties of this compound.
properties
IUPAC Name |
4-[(6-chloropyrimidin-4-yl)amino]cyclohexan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClN3O/c11-9-5-10(13-6-12-9)14-7-1-3-8(15)4-2-7/h5-8,15H,1-4H2,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBKRJPAPPJRKNE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC2=CC(=NC=N2)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50733674 | |
Record name | 4-[(6-Chloropyrimidin-4-yl)amino]cyclohexan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50733674 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(6-Chloropyrimidin-4-yl)amino]cyclohexan-1-ol | |
CAS RN |
1261230-58-3 | |
Record name | 4-[(6-Chloropyrimidin-4-yl)amino]cyclohexan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50733674 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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